Cas no 2137582-57-9 (2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)-)

• Product Name: 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)-
• CAS No: 2137582-57-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5256262
• Update Time: 2025-07-02

2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)-

• Inchi： 1S/C11H19NO2/c1-8(2)11(7-13)5-6-12(10(11)14)9-3-4-9/h8-9,13H,3-7H2,1-2H3
• InChI Key： OTEYTGWLBPRTBK-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCC(CO)(C(C)C)C1=O

Additional information on 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)-

Comprehensive Overview of 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)- (CAS No. 2137582-57-9)

The compound 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)- (CAS No. 2137582-57-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrrolidinone core, a cyclopropyl substituent, and branched alkyl groups, including a hydroxymethyl functionality. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its versatile reactivity and compatibility with modern green chemistry principles.

In recent years, the demand for highly functionalized heterocycles like 2-Pyrrolidinone derivatives has surged, driven by their utility in drug discovery and agrochemical development. The compound’s CAS No. 2137582-57-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, physicochemical properties, and potential biological activities, underscoring the need for a detailed technical profile. Its hydroxymethyl group, in particular, offers opportunities for further derivatization, making it a valuable intermediate in multicomponent reactions.

The structural complexity of 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)-2-pyrrolidinone also aligns with trends in sustainable chemistry. As industries shift toward eco-friendly processes, this compound’s potential as a biodegradable intermediate has garnered attention. Questions about its stability under aqueous conditions or compatibility with enzymatic catalysis are common among researchers aiming to reduce environmental impact. Additionally, its cyclopropyl moiety is of interest in medicinal chemistry due to its ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability.

From a technical standpoint, the compound’s spectroscopic data (e.g., NMR, IR, and MS) and chromatographic behavior are critical for quality control and regulatory compliance. Analytical chemists frequently search for HPLC methods or spectral libraries specific to CAS No. 2137582-57-9 to ensure accurate identification and purity assessment. Furthermore, its thermal stability and solubility profile are key parameters for formulation scientists working on drug delivery systems or specialty materials.

In summary, 2-Pyrrolidinone, 1-cyclopropyl-3-(hydroxymethyl)-3-(1-methylethyl)- represents a multifaceted compound with broad applicability. Its integration into high-value synthetic pathways and alignment with green chemistry initiatives position it as a noteworthy candidate for future innovations. As research progresses, its role in addressing challenges like selective functionalization and scalable production will likely expand, reinforcing its importance in the scientific community.